Cas no 1218699-19-4 (2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid)

• Product Name: 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid
• CAS No: 1218699-19-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD12047907
• CID: 4578587
• PubChem ID: 43753720
• Update Time: 2025-06-10

2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-2-(methylamino)acetic acid
• (2,4-difluorophenyl)(methylamino)acetic acid
• Z1318147519
• 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid

• MDL： MFCD12047907
• Inchi： 1S/C9H9F2NO2/c1-12-8(9(13)14)6-3-2-5(10)4-7(6)11/h2-4,8,12H,1H3,(H,13,14)
• InChI Key： ITTLCXKIZYAWOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: -1
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid

Introduction to 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid (CAS No. 1218699-19-4)

2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid (CAS No. 1218699-19-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group and a methylamino moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid is composed of a carboxylic acid functional group attached to a substituted phenyl ring. The presence of fluorine atoms in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The methylamino group further enhances the compound's potential for modulating biological processes, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of immune cells. These findings suggest that 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

The pharmacokinetic properties of 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for developing effective oral medications. The compound's metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are crucial for advancing the compound through the drug development pipeline and bringing it closer to market approval.

In conclusion, 2-(2,4-Difluorophenyl)-2-(methylamino)acetic acid (CAS No. 1218699-19-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in multiple disease areas.